2-[4-(3-ethoxybenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(3-ethoxyphenyl)methyl]-1-[(2-methylphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C23H32N2O2/c1-3-27-23-10-6-8-20(15-23)16-24-12-13-25(22(18-24)11-14-26)17-21-9-5-4-7-19(21)2/h4-10,15,22,26H,3,11-14,16-18H2,1-2H3
• InChI Key: PIHIIVKSYKEQNN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)CN2CCN(C(C2)CCO)CC3=CC=CC=C3C
• Molecular Formula: C23H32N2O2
• Molecular Weight: 368.5 g/mol

Description

2-[4-(3-ethoxybenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is known to possess unique biochemical and physiological properties that make it an attractive candidate for drug development. In

Mechanism of Action

The exact mechanism of action of 2-[4-(3-ethoxybenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as serotonin, dopamine, and norepinephrine. This compound has also been shown to inhibit the activity of certain enzymes involved in the inflammatory response, leading to its anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects. This compound has been shown to reduce inflammation, alleviate pain, and reduce anxiety and depression-like behaviors in animal models. It has also been shown to improve memory and cognitive function in certain studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(3-ethoxybenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol in lab experiments is its unique biochemical and physiological properties. This compound has been shown to possess significant anti-inflammatory, analgesic, and anxiolytic properties, making it an attractive candidate for drug development. However, one of the limitations of using this compound in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for the study of 2-[4-(3-ethoxybenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol. One potential direction is the development of novel drugs based on this compound for the treatment of psychiatric disorders such as depression and anxiety. Another direction is the study of the mechanism of action of this compound to further understand its therapeutic potential. Additionally, the development of more efficient and cost-effective synthesis methods for this compound could lead to its widespread use in scientific research.

Synthesis Methods

The synthesis of 2-[4-(3-ethoxybenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol involves a multi-step process that includes the reaction of 3-ethoxybenzaldehyde with 2-methylbenzylamine to form an imine intermediate. This intermediate is then reduced with sodium borohydride to form the corresponding amine. The amine is then reacted with 2-chloroethanol to form the final product, this compound.

Scientific Research Applications

2-[4-(3-ethoxybenzyl)-1-(2-methylbenzyl)-2-piperazinyl]ethanol has been extensively studied for its potential therapeutic applications. This compound has been shown to possess significant anti-inflammatory, analgesic, and anxiolytic properties. It has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.